Cas no 619335-63-6 (1,3-Cyclohexanediol, 2-methyl-2-[(phenylmethoxy)methyl]-, (1S,3S)-)

• Product Name: 1,3-Cyclohexanediol, 2-methyl-2-[(phenylmethoxy)methyl]-, (1S,3S)-
• CAS No: 619335-63-6
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 462906
• PubChem ID: 11448083
• Update Time: 2025-04-19

1,3-Cyclohexanediol, 2-methyl-2-[(phenylmethoxy)methyl]-, (1S,3S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol, 2-methyl-2-[(phenylmethoxy)methyl]-, (1S,3S)-
• (1S,3S)-2-methyl-2-(phenylmethoxymethyl)cyclohexane-1,3-diol
• DTXSID80466226
• 619335-63-6

• Inchi： 1S/C15H22O3/c1-15(13(16)8-5-9-14(15)17)11-18-10-12-6-3-2-4-7-12/h2-4,6-7,13-14,16-17H,5,8-11H2,1H3/t13-,14-/m0/s1
• InChI Key： NMIMEFCJYOYYTA-KBPBESRZSA-N
• SMILES： O[C@H]1CCC[C@@H](C1(C)COCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 250.15696
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69